Cas no 1909315-93-0 (ethyl 2-(methylamino)-1,3-oxazole-4-carboxylate hydrochloride)

• Product Name: ethyl 2-(methylamino)-1,3-oxazole-4-carboxylate hydrochloride
• CAS No: 1909315-93-0
• MDL: MFCD29060352
• CID: 4628831
• PubChem ID: 121553431
• Update Time: 2025-06-30

ethyl 2-(methylamino)-1,3-oxazole-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(methylamino)-1,3-oxazole-4-carboxylate hydrochloride

• MDL： MFCD29060352

Additional information on ethyl 2-(methylamino)-1,3-oxazole-4-carboxylate hydrochloride

Professional Introduction to Ethyl 2-(methylamino)-1,3-oxazole-4-carboxylate Hydrochloride (CAS No. 1909315-93-0)

Ethyl 2-(methylamino)-1,3-oxazole-4-carboxylate hydrochloride

is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 1909315-93-0, belongs to the oxazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of ethyl 2-(methylamino)-1,3-oxazole-4-carboxylate hydrochloride consists of a central oxazole ring substituted with a methylamino group at the 2-position and a carboxylate ester at the 4-position. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more amenable for various biochemical and pharmacological studies. This structural configuration not only contributes to its unique chemical properties but also opens up numerous possibilities for further derivatization and functionalization.

In recent years, there has been a surge in research focused on oxazole derivatives due to their remarkable pharmacological properties. Oxazoles are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral effects. The presence of the methylamino group in ethyl 2-(methylamino)-1,3-oxazole-4-carboxylate hydrochloride is particularly noteworthy, as it can significantly influence the compound's interactions with biological targets.

One of the most exciting areas of research involving this compound is its potential as a lead molecule in drug discovery. The oxazole core is a privileged scaffold that has been successfully utilized in the development of several therapeutic agents. Researchers have been exploring various modifications to optimize the pharmacokinetic and pharmacodynamic profiles of these compounds. Ethyl 2-(methylamino)-1,3-oxazole-4-carboxylate hydrochloride represents an excellent starting point for such investigations due to its well-defined structure and demonstrated biological activity.

Recent studies have highlighted the compound's efficacy in inhibiting certain enzymes and receptors that are implicated in various diseases. For instance, preliminary in vitro studies have shown that ethyl 2-(methylamino)-1,3-oxazole-4-carboxylate hydrochloride can modulate the activity of enzymes such as kinases and phosphodiesterases. These enzymes play crucial roles in signal transduction pathways that are dysregulated in many pathological conditions.

The compound's ability to interact with biological targets suggests its potential as an inhibitor or modulator of these pathways. This has prompted researchers to investigate its effects on cellular processes such as proliferation, differentiation, and apoptosis. Additionally, the hydrochloride salt form ensures that the compound remains stable under various experimental conditions, facilitating consistent and reproducible results in laboratory settings.

In the context of drug development, ethyl 2-(methylamino)-1,3-oxazole-4-carboxylate hydrochloride has been subjected to several preclinical studies to evaluate its safety and efficacy. These studies have provided valuable insights into its pharmacological properties and potential therapeutic applications. The compound has demonstrated promising results in animal models of inflammation and infection, indicating its potential as a novel therapeutic agent.

The structural features of ethyl 2-(methylamino)-1,3-oxazole-4-carboxylate hydrochloride make it an attractive candidate for further development. The oxazole ring provides a stable heterocyclic core that can be easily modified to enhance specific biological activities. The methylamino group at the 2-position adds another layer of complexity, allowing for diverse interactions with biological targets. These features make it a versatile scaffold for designing new drugs with improved efficacy and reduced side effects.

The synthesis of ethyl 2-(methylamino)-1,3-oxazole-4-carboxylate hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed efficient synthetic routes that utilize readily available starting materials and standardized protocols. These synthetic methods have been instrumental in producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

The compound's stability under various storage conditions is another important factor that contributes to its suitability for pharmaceutical applications. Studies have shown that ethyl 2-(methylamino)-1,3-oxazole-4-carboxylate hydrochloride remains stable when stored at room temperature or refrigerated conditions for extended periods. This stability ensures that the compound can be reliably used in different experimental settings without degradation.

In conclusion, ethyl 2-(methylamino)-1,3-oxazole-4-carboxylate hydrochloride (CAS No. 1909315-93-0) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and demonstrated biological activity make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for oxazole derivatives, this compound is poised to play a crucial role in the development of novel treatments for various diseases.